Cas no 1803740-05-7 (2,4-Diiodobenzo[d]oxazole)
2,4-Diiodobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Diiodobenzo[d]oxazole
-
- Inchi: 1S/C7H3I2NO/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
- InChI Key: HXOIBWDZTXHUCH-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C1N=C(O2)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 3.1
- Topological Polar Surface Area: 26
2,4-Diiodobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004785-250mg |
2,4-Diiodobenzo[d]oxazole |
1803740-05-7 | 98% | 250mg |
$766.23 | 2022-04-02 | |
| Alichem | A081004785-500mg |
2,4-Diiodobenzo[d]oxazole |
1803740-05-7 | 98% | 500mg |
$1,114.89 | 2022-04-02 | |
| Alichem | A081004785-1g |
2,4-Diiodobenzo[d]oxazole |
1803740-05-7 | 98% | 1g |
$1,953.43 | 2022-04-02 |
2,4-Diiodobenzo[d]oxazole Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2,4-Diiodobenzo[d]oxazole
2,4-Diiodobenzo[d]oxazole (CAS No. 1803740-05-7): An Emerging Compound in Pharmaceutical Research
2,4-Diiodobenzo[d]oxazole (CAS No. 1803740-05-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of iodo-substituted benzo[d]oxazoles, which are known for their diverse applications in medicinal chemistry and drug discovery.
The chemical structure of 2,4-Diiodobenzo[d]oxazole consists of a benzene ring fused with an oxazole ring, with two iodine atoms attached at the 2 and 4 positions. The presence of these iodine substituents imparts specific properties to the molecule, such as enhanced lipophilicity and altered electronic distribution, which can influence its biological interactions and pharmacological effects.
Recent studies have explored the potential therapeutic applications of 2,4-Diiodobenzo[d]oxazole. One notable area of research is its anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2023 reported that 2,4-Diiodobenzo[d]oxazole exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.
In addition to its anti-cancer activity, 2,4-Diiodobenzo[d]oxazole has shown potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2,4-Diiodobenzo[d]oxazole could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 2,4-Diiodobenzo[d]oxazole have also been investigated. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic profile and assess its safety and efficacy in animal models.
In terms of synthetic methods, several approaches have been developed to prepare 2,4-Diiodobenzo[d]oxazole. One common method involves the reaction of 2,4-dihydroxybenzaldehyde with urea followed by iodination. Another approach utilizes a palladium-catalyzed coupling reaction between 2-iodophenol and 4-iodobenzaldehyde. These synthetic routes provide researchers with flexible options to produce this compound on a laboratory scale.
The potential applications of 2,4-Diiodobenzo[d]oxazole extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in organic electronics due to its unique electronic properties. A study published in Advanced Materials in 2021 reported that 2,4-Diiodobenzo[d]oxazole-based materials exhibit excellent charge transport characteristics and stability under various environmental conditions.
In conclusion, 2,4-Diiodobenzo[d]oxazole (CAS No. 1803740-05-7) is a versatile compound with promising applications in both pharmaceutical and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in advancing medical treatments and technological innovations.
1803740-05-7 (2,4-Diiodobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)